Cas no 55570-13-3 (Methyl 2,3-di-o-benzyl-4,6-bis-o-(methylsulfonyl)hexopyranoside)

Methyl 2,3-di-o-benzyl-4,6-bis-o-(methylsulfonyl)hexopyranoside structure
55570-13-3 structure
Product name:Methyl 2,3-di-o-benzyl-4,6-bis-o-(methylsulfonyl)hexopyranoside
CAS No:55570-13-3
MF:C23H30O10S2
MW:530.608305454254
CID:944157
PubChem ID:260681

Methyl 2,3-di-o-benzyl-4,6-bis-o-(methylsulfonyl)hexopyranoside Chemical and Physical Properties

Names and Identifiers

    • Methyl 2,3-di-o-benzyl-4,6-bis-o-(methylsulfonyl)hexopyranoside
    • [6-methoxy-3-methylsulfonyloxy-4,5-bis(phenylmethoxy)oxan-2-yl]methyl methanesulfonate
    • AC1L63NE
    • AC1Q6Y86
    • AR-1J4526
    • NSC92319
    • NSC-92319
    • Methyl 2,3-di-O-benzyl-4,6-di-O-(methanesulfonyl)hexopyranoside
    • 55570-13-3
    • DTXSID70970908
    • Inchi: InChI=1S/C23H30O10S2/c1-28-23-22(30-15-18-12-8-5-9-13-18)21(29-14-17-10-6-4-7-11-17)20(33-35(3,26)27)19(32-23)16-31-34(2,24)25/h4-13,19-23H,14-16H2,1-3H3
    • InChI Key: CDSFCRILLYASNQ-UHFFFAOYSA-N
    • SMILES: COC1C(C(C(C(O1)COS(=O)(=O)C)OS(=O)(=O)C)OCC2=CC=CC=C2)OCC3=CC=CC=C3

Computed Properties

  • Exact Mass: 530.12800
  • Monoisotopic Mass: 530.128
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 12
  • Complexity: 823
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 140Ų

Experimental Properties

  • Density: 1.36
  • Boiling Point: 700.8°C at 760 mmHg
  • Flash Point: 377.6°C
  • Refractive Index: 1.575
  • PSA: 140.42000
  • LogP: 4.01110

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